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Compound of Interest

Compound Name: Mito-apocynin (C2)

Cat. No.: B2522044

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of Mito-apocynin (C2) stock solutions using Dimethyl Sulfoxide (DMSOQO) as the solvent.
Adherence to these guidelines is crucial for ensuring the stability, and efficacy of the compound
in experimental settings.

Introduction

Mito-apocynin (C2) is a novel mitochondrially-targeted antioxidant. It is a derivative of
apocynin, an inhibitor of NADPH oxidase, and is conjugated to a triphenylphosphonium (TPP)
cation, which facilitates its accumulation within the mitochondria. This targeted delivery
enhances its efficacy in mitigating mitochondrial oxidative stress. Proper preparation of stock
solutions is the first critical step for obtaining reliable and reproducible results in both in vitro
and in vivo studies.

Quantitative Data Summary

The following table summarizes the key quantitative data for Mito-apocynin (C2).
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Parameter Value Source(s)
Molecular Weight 536.4 g/mol [1112]
Chemical Formula C28H27BrNOsP [1][3]

Appearance

Crystalline solid

[4]

Solubility in DMSO

100 mg/mL (186.43 mM)

[1](21[5]

Storage of Powder

-20°C

[2]

Stock Solution Storage

-80°C for up to 6 months;

-20°C for up to 1 month

[11(61[7]

Experimental Protocol: Preparation of Mito-
apocynin (C2) Stock Solution (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution of Mito-apocynin (C2) in

DMSO.

Materials

e Mito-apocynin (C2) powder

e Anhydrous/fresh Dimethyl Sulfoxide (DMSO), molecular biology grade

» Sterile, conical-bottom polypropylene tubes (e.g., 1.5 mL or 2 mL)

o Calibrated analytical balance

e \ortex mixer

o Water bath sonicator

o Pipettes and sterile, filter-barrier pipette tips

o Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Procedure

o Preparation: Before starting, ensure the work area is clean and that all materials are readily
accessible. It is recommended to handle Mito-apocynin (C2) powder in a chemical fume
hood.

o Weighing: Tare a sterile conical-bottom tube on the analytical balance. Carefully weigh the
desired amount of Mito-apocynin (C2) powder directly into the tube. For example, to
prepare 1 mL of a 100 mM stock solution, weigh out 53.64 mg of the compound.

¢ Solvent Addition: Using a calibrated pipette, add the calculated volume of anhydrous DMSO
to the tube containing the Mito-apocynin (C2) powder. To continue the example, add 1 mL
of DMSO.

o Note: It is crucial to use fresh or anhydrous DMSO as hygroscopic DMSO can significantly
reduce the solubility of the compound[1][8].

 Dissolution:
o Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 5-10
minutes[1][9]. Visually inspect the solution to ensure there are no visible particles. Gentle
warming to 37°C can also aid dissolution[5][10].

» Aliquoting and Storage:

o Once the Mito-apocynin (C2) is completely dissolved, aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene tubes. This prevents repeated freeze-
thaw cycles which can degrade the compound[7].

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-
term storage (up to 1 month)[1][6][7].
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Preparation of Working Solutions

For cell-based assays, the DMSO stock solution should be diluted in the appropriate cell
culture medium to the final desired concentration. It is important to maintain the final DMSO
concentration in the culture medium below 0.5%, as higher concentrations can be toxic to
cells[7]. For in vivo studies, the stock solution can be further diluted in appropriate vehicles, but
it is recommended to prepare these working solutions fresh on the day of use[1].

Diagrams
Experimental Workflow
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Caption: Workflow for preparing Mito-apocynin (C2) stock solution.

Conceptual Signaling Pathway

Mito-apocynin is designed to target and inhibit mitochondrial NADPH oxidase (NOX), a key
source of reactive oxygen species (ROS) within the mitochondria. By inhibiting NOX, Mito-
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apocynin reduces oxidative stress, thereby protecting mitochondrial function and cell viability.
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Caption: Mechanism of action for Mito-apocynin (C2).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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